Cas no 19064-67-6 (6-chloropyridazin-3-ol)

• Product Name: 6-chloropyridazin-3-ol
• CAS No: 19064-67-6
• MF: C₄H₃ClN₂O
• MW: 130.53241944313
• MDL: MFCD00233955
• CID: 51211
• PubChem ID: 87561534
• Update Time: 2025-09-22

6-chloropyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-hydroxypyridazine
• 3-Chloro-6-hydroxypyridazine
• 6-Chloro-3(2H)-pyridazinone
• 3(2H)-Pyridazinone, 6-chloro-
• 6-Chloropyridazin-3(2H)-one
• 6-Chloro-pyridazin-3-ol
• 6-Chloropyridazin-3-ol
• 3-chloro-1,6-dihydro-6-oxo-pyridazine
• 3-chloro-1H-pyridazin-6-one
• 3-Chloro-6-pyridazone
• 3-Hydroxy-6-chloropyridazine
• 6-chloro-2H-pyridazin-3-one
• 6-Chloro-3-hydroxypyridaz...
• 6-Chloro-3-pyridazinol
• 6-chloro-3-pyridazinone
• 6-Chloropyridazine-3-ol
• Nsc75071
• AKOS005174057
• W-206405
• 3-chloro-1H-pyridazin-6-one;6-Chloropyridazin-3-ol
• AC-907/25004274
• EN300-92024
• A813422
• CS-W007727
• SMR000528335
• AMY1713
• BCP21687
• 6-chloro-2,3-dihydropyridazin-3-one
• NSC-75071
• MLS000736818
• CHEMBL1385200
• DTXSID30291363
• SY023996
• C2377
• FT-0646977
• 19064-67-6
• 6-chloropyridazin-3-(2H)-one
• AKOS009345616
• NCIOpen2_000733
• 6-chloro-2H-pyridazine-3-one
• GS-4274
• MFCD00160460
• PB29050
• 6-chloro 2H-pyridazin-3-one
• 6-chloropyridazin-3(2 H)-one
• AC-1019
• SCHEMBL647819
• 6-Chloro-3(2H)pyridazinone
• SB10487
• DB-029281
• STL140928
• ALBB-013390
• 6-chloropyridazin-3-ol

• MDL： MFCD00233955
• Inchi： 1S/C4H3ClN2O/c5-3-1-2-4(8)7-6-3/h1-2H,(H,7,8)
• InChI Key： YICPBKWYZXFJNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(NN=1)=O

Computed Properties

• Exact Mass: 129.99300
• Monoisotopic Mass: 129.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3

Experimental Properties

• Density: 1.55
• Melting Point: 140.0 to 144.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.632
• PSA: 45.75000
• LogP: 0.42330

6-chloropyridazin-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones